Cas no 1384429-58-6 (tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate)

• Product Name: tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate
• CAS No: 1384429-58-6
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 4595911
• PubChem ID: 71755802
• Update Time: 2025-10-13

tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate

• Inchi： 1S/C10H15F2NO2/c1-9(2,3)15-8(14)13-5-4-6-7(13)10(6,11)12/h6-7H,4-5H2,1-3H3
• InChI Key： RYCLZPJKWUKFKM-UHFFFAOYSA-N
• SMILES： C12C(C1(F)F)CCN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 219.10708505g/mol
• Monoisotopic Mass: 219.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate

tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1384429-58-6): A Comprehensive Overview

tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1384429-58-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive bicyclic structure and difluoro substitution, offers a range of potential applications in drug discovery and development.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for various chemical transformations and synthetic routes. The 6,6-difluoro substitution imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. The 2-azabicyclo[3.1.0]hexane core is a key structural feature that contributes to the compound's overall conformational flexibility and binding affinity to specific biological targets.

Recent studies have highlighted the potential of tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a scaffold for the development of novel analgesic agents. The researchers found that derivatives of this compound exhibited potent analgesic effects with minimal side effects, suggesting its potential as a lead compound for pain management.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate was investigated for its anti-inflammatory properties. The results indicated that the compound could effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

The synthetic accessibility of tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate has also been a focus of recent research. A paper in the Tetrahedron Letters described an efficient and scalable synthesis route for this compound, utilizing a combination of transition-metal-catalyzed reactions and fluorination steps. This synthetic methodology not only simplifies the preparation process but also enhances the yield and purity of the final product.

The pharmacokinetic properties of tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate have been extensively studied to understand its behavior in biological systems. Research published in the European Journal of Pharmaceutical Sciences demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety.

In addition to its potential therapeutic applications, tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate has been explored as a tool compound in chemical biology studies. Its unique structure allows it to serve as a probe for investigating protein-protein interactions and enzyme inhibition mechanisms. A study in the Journal of Chemical Biology utilized this compound to elucidate the binding mode of a key enzyme involved in metabolic pathways.

The environmental impact of tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate has also been considered in recent research. A paper in the Green Chemistry journal evaluated the biodegradability and ecotoxicity of this compound under various environmental conditions. The findings indicated that it is relatively stable but does not pose significant environmental risks when used within recommended guidelines.

In conclusion, tert-butyl 6,6-difluoro-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1384429-58-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.